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Compound of Interest

Compound Name: Diisopropyl sulfite

Cat. No.: B117700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diisopropyl sulfite (CAS 4773-13-1) is a dialkyl sulfite ester that serves as a versatile reagent

in organic synthesis. This technical guide provides an in-depth overview of its physicochemical

properties, spectroscopic data, synthesis, and key reactions. Particular emphasis is placed on

its emerging role as an O-sulfation agent, a critical transformation in the synthesis of

biologically active molecules and drug candidates. Detailed experimental protocols and safety

information are also included to facilitate its practical application in a research and

development setting.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties of diisopropyl sulfite is presented in Table

1. This data is essential for its proper handling, storage, and use in chemical reactions.

Table 1: Physicochemical Properties of Diisopropyl Sulfite
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Property Value Reference(s)

CAS Number 4773-13-1 [1][2][3][4][5][6][7]

Molecular Formula C₆H₁₄O₃S [1][2][4][6][7]

Molecular Weight 166.24 g/mol [1][2][4][7]

Appearance
Colorless to light yellow clear

liquid
[2]

Boiling Point 170 °C [2][5]

Density 1.01 g/mL at 20 °C [2]

Refractive Index (n²⁰/D) 1.413 - 1.42 [2]

Melting Point Data not available [4][7]

Flash Point 67 °C [2]

Purity >98.0% (GC) [2][4]

Spectroscopic data is crucial for the identification and characterization of diisopropyl sulfite.

While detailed, fully assigned spectra are not readily available in the public domain, typical

spectral features are summarized in Table 2.

Table 2: Spectroscopic Data of Diisopropyl Sulfite
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Spectrum Key Features Reference(s)

¹H NMR

Signals corresponding to the

methine (-CH) and methyl (-

CH₃) protons of the isopropyl

groups are expected. The

methine proton would appear

as a septet, and the methyl

protons as a doublet.

[5]

¹³C NMR

Two distinct signals are

expected, one for the methine

carbon and one for the methyl

carbons of the isopropyl

groups.

[5]

FT-IR

Characteristic strong

absorption bands for S=O

stretching (around 1200 cm⁻¹)

and C-O stretching are

expected.

[6]

Mass Spectrometry

Provides information on the

molecular weight and

fragmentation pattern.

[6]

Synthesis and Experimental Protocols
Diisopropyl sulfite can be synthesized by the reaction of isopropanol with thionyl chloride.

This reaction proceeds through the formation of an intermediate isopropyl chlorosulfite.

General Synthesis of Dialkyl Sulfites
A general and adaptable method for the synthesis of dialkyl sulfites involves the slow, dropwise

addition of thionyl chloride to the corresponding absolute alcohol in the absence of moisture.[1]

[8] To drive the reaction to completion and remove the hydrochloric acid byproduct, a stream of

an inert gas, such as nitrogen, is passed through the reaction mixture.[1] This procedure is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://repository.ubn.ru.nl/bitstream/handle/2066/36177/1/36177.pdf
https://repository.ubn.ru.nl/bitstream/handle/2066/36177/1/36177.pdf
https://www.benchchem.com/product/b117700?utm_src=pdf-body
https://patents.google.com/patent/DE487253C/en
http://www.orgsyn.org/demo.aspx?prep=CV2P0112
https://patents.google.com/patent/DE487253C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


typically performed at a controlled temperature to manage the exothermic nature of the initial

reaction phase.[8]

Illustrative Experimental Protocol for Diisopropyl Sulfite
Synthesis
The following is a representative protocol for the synthesis of diisopropyl sulfite, adapted from

general procedures for dialkyl sulfites.[1][8]

Materials:

Isopropanol (absolute)

Thionyl chloride

Nitrogen gas

Apparatus for reaction under inert atmosphere, including a two- or three-necked round-

bottom flask, a dropping funnel, and a gas inlet/outlet.

Procedure:

A two- or three-necked round-bottom flask is charged with 2 moles of absolute isopropanol.

The flask is equipped with a dropping funnel, a gas inlet for nitrogen, and a gas outlet

connected to a trap for acidic gases.

A slow, steady stream of nitrogen is passed through the apparatus.

1 mole of thionyl chloride is added to the dropping funnel.

The thionyl chloride is added dropwise to the stirred isopropanol over a period of time, while

maintaining the reaction temperature. The initial phase of the reaction is exothermic and may

require cooling to control the temperature.

After the addition is complete, the reaction mixture is gradually warmed to drive the reaction

to completion and facilitate the removal of dissolved HCl gas by the nitrogen stream.
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The crude diisopropyl sulfite is then purified, typically by distillation under reduced

pressure.

Isopropanol (2 eq.) Reaction Vessel
(Inert Atmosphere)

Thionyl Chloride (1 eq.)

Slow Addition
& Stirring

Reaction
(HCl byproduct removed)

Purification
(Distillation) Diisopropyl Sulfite

Click to download full resolution via product page

Caption: Synthesis workflow for diisopropyl sulfite.

Chemical Reactivity and Applications
Role as an Electrophile
The sulfur atom in diisopropyl sulfite is electrophilic and susceptible to nucleophilic attack.[9]

This reactivity allows it to participate in a variety of substitution reactions.

O-Sulfation Reactions
A significant application of diisopropyl sulfite is in O-sulfation reactions. O-sulfation is a

crucial post-translational modification in many bioactive molecules and a key transformation in

drug discovery.[3] Diisopropyl sulfite, activated by agents like tetrabutylammonium bisulfate,

serves as a robust reagent for the sulfation of a wide range of substrates, including alcohols,

phenols, carbohydrates, and amino acids.[2][3] This method offers mild reaction conditions,

making it suitable for late-stage functionalization of complex molecules.[2]
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Caption: General pathway for O-sulfation using diisopropyl sulfite.

Other Reactions
Dialkyl sulfites can undergo hydrolysis in the presence of acid, which can lead to the

decomposition of the ester.[1] This highlights the importance of anhydrous conditions during its

synthesis and handling.

Role in Drug Development and Medicinal Chemistry
The ability of diisopropyl sulfite to act as an efficient O-sulfating agent makes it a valuable

tool in drug development. Sulfation can significantly alter the biological activity, solubility, and

pharmacokinetic properties of a drug molecule.[3] By enabling the late-stage introduction of

sulfate groups, diisopropyl sulfite allows for the structural diversification of drug candidates,

potentially leading to improved therapeutic profiles.[2] While the broader class of sulfites is

used as preservatives in some pharmaceutical formulations, the primary role of diisopropyl
sulfite in drug development is as a synthetic reagent.

Safety and Handling
Diisopropyl sulfite is a combustible liquid and causes skin and serious eye irritation.[2] It

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment, including gloves and safety glasses. It is sensitive to moisture and should be stored
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under an inert atmosphere, typically refrigerated.[2] For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Diisopropyl sulfite is a valuable and versatile reagent in organic synthesis with a growing

importance in the field of drug discovery. Its ability to facilitate O-sulfation under mild conditions

provides a powerful method for the modification of complex, biologically active molecules. This

technical guide provides a solid foundation of its properties, synthesis, and reactivity to aid

researchers and scientists in its effective and safe utilization. Further research into its

applications and the development of more detailed spectroscopic characterization will

undoubtedly expand its utility in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b117700#diisopropyl-sulfite-cas-number-4773-13-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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